Cas no 34560-28-6 (Benzonitrile, 2-ethenyl-)

• Product Name: Benzonitrile, 2-ethenyl-
• CAS No: 34560-28-6
• MF: C₉H₇N
• MW: 129.158581972122
• CID: 1463276
• PubChem ID: 12237879
• Update Time: 2025-04-20

Benzonitrile, 2-ethenyl- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2-ethenyl-
• 2-ethenylbenzonitrile
• SCHEMBL183840
• 2-Vinylbenzonitrile
• SLENVLASKTZHDW-UHFFFAOYSA-N
• 34560-28-6
• o-vinylbenzonitrile
• HS-4149

• Inchi： 1S/C9H7N/c1-2-8-5-3-4-6-9(8)7-10/h2-6H,1H2
• InChI Key： SLENVLASKTZHDW-UHFFFAOYSA-N
• SMILES： N#CC1C=CC=CC=1C=C

Computed Properties

• Exact Mass: 129.05791
• Monoisotopic Mass: 129.057849228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79